Cas no 1523009-40-6 (4-chloro-3-methylphenyl chloroformate)

4-Chloro-3-methylphenyl chloroformate is a reactive chloroformate ester widely used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key advantages include high reactivity as an acylating agent, enabling efficient derivatization of amines, alcohols, and other nucleophiles. The presence of both chloro and methyl substituents enhances its selectivity in coupling reactions, making it valuable for constructing complex molecular frameworks. The compound is typically handled under anhydrous conditions due to moisture sensitivity. Its stability under controlled storage and precise reactivity profile make it a preferred choice for controlled functionalization in fine chemical synthesis.

4-chloro-3-methylphenyl chloroformate structure

1523009-40-6 structure

Product Name:4-chloro-3-methylphenyl chloroformate

CAS No:1523009-40-6

MF:C₈H₆Cl₂O₂

MW:205.03804063797

MDL:MFCD24141109

CID:5244438

PubChem ID:81645920

Update Time:2026-03-08

4-chloro-3-methylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

- Carbonochloridic acid, 4-chloro-3-methylphenyl ester
- 4-chloro-3-methylphenyl chloroformate
- MDL： MFCD24141109
- Inchi： 1S/C8H6Cl2O2/c1-5-4-6(12-8(10)11)2-3-7(5)9/h2-4H,1H3
- InChI Key： RHHAUXUJHJETIB-UHFFFAOYSA-N
- SMILES： C(Cl)(OC1=CC=C(Cl)C(C)=C1)=O

4-chloro-3-methylphenyl chloroformate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-281218-1g	4-chloro-3-methylphenyl chloroformate	1523009-40-6	1g	$557.0	2023-09-09
Enamine	EN300-281218-5g	4-chloro-3-methylphenyl chloroformate	1523009-40-6	5g	$1614.0	2023-09-09
Enamine	EN300-281218-10g	4-chloro-3-methylphenyl chloroformate	1523009-40-6	10g	$2393.0	2023-09-09
Enamine	EN300-281218-0.05g	4-chloro-3-methylphenyl chloroformate	1523009-40-6	0.05g	$468.0	2023-09-09
Enamine	EN300-281218-0.1g	4-chloro-3-methylphenyl chloroformate	1523009-40-6	0.1g	$490.0	2023-09-09
Enamine	EN300-281218-0.25g	4-chloro-3-methylphenyl chloroformate	1523009-40-6	0.25g	$513.0	2023-09-09
Enamine	EN300-281218-0.5g	4-chloro-3-methylphenyl chloroformate	1523009-40-6	0.5g	$535.0	2023-09-09
Enamine	EN300-281218-1.0g	4-chloro-3-methylphenyl chloroformate	1523009-40-6	1g	$1100.0	2023-06-04
Enamine	EN300-281218-2.5g	4-chloro-3-methylphenyl chloroformate	1523009-40-6	2.5g	$1089.0	2023-09-09
Enamine	EN300-281218-5.0g	4-chloro-3-methylphenyl chloroformate	1523009-40-6	5g	$3189.0	2023-06-04